N-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide

• IUPAC Name: N-(4-methoxyphenyl)-6-oxo-1H-pyridazine-3-carboxamide
• InChI: InChI=1S/C12H11N3O3/c1-18-9-4-2-8(3-5-9)13-12(17)10-6-7-11(16)15-14-10/h2-7H,1H3,(H,13,17)(H,15,16)
• InChI Key: YFGBBZYDPILOCR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)C2=NNC(=O)C=C2
• Molecular Formula: C12H11N3O3
• Molecular Weight: 245.23 g/mol

Description

N-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide, also known as MDP, is a synthetic compound that has gained significant attention in the scientific community due to its potential uses in various fields. MDP is a member of the pyridazine family and has a molecular formula of C13H12N2O3.

Scientific Research Applications

Synthesis of Heterocyclic Compounds

. These activities include potential medicinal applications, making the synthesis of such compounds a vital area of research.

Development of Medicinal Drugs

. Research into derivatives of N-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide could lead to the development of new pharmaceuticals.

Analytical Reagent Development

. Research into the compound could extend its application as a novel analytical reagent.

Ligand in Complex Formation

. The compound could serve as a ligand in complex formation, which is crucial in coordination chemistry and for the synthesis of metal complexes with specific properties.

X-ray Crystallography

. This suggests that N-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide could also be a candidate for structural analysis using this method.

Thermal and Metabolic Stability Studies

. Studying the thermal and metabolic stability of N-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide could lead to its application in environments requiring stable compounds.